Palladium–copper-cocatalyzed intramolecular oxidative coupling: an efficient and atom-economical strategy for the synthesis of 3-acylindoles†
Chemical Communications Pub Date: 2013-01-03 DOI: 10.1039/C2CC37805A
Abstract
A new and efficient catalytic approach to the synthesis of 3-acylindoles under Pd–Cu-cocatalyzed oxidative conditions is demonstrated.

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